4-Isocyanato-2-methyl-quinoline

• CAS No.: 158727-57-2
• Molecular Formula: C11H8N2O
• Molecular Weight: 184.19 g/mol
• IUPAC Name: 4-isocyanato-2-methylquinoline
• InChI: InChI=1S/C11H8N2O/c1-8-6-11(12-7-14)9-4-2-3-5-10(9)13-8/h2-6H,1H3
• InChI Key: IBAZFASTCZUSES-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)N=C=O

Description

4-Isocyanato-2-methyl-quinoline is a useful research compound. Its molecular formula is C11H8N2O and its molecular weight is 184.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-methyl-quinoline-4-carboxylic acid (276 mg, 1.2 mmol) in DMF (4 mL) at 0° C. is added triethylamine (1.22 mg, 1.2 mmol) and slowly (30 min) DPPA (332 mg, 1.2 mmol). The reaction mixture is stirred for 2 h at 0° C. and 12 h at 20° C. The reaction is quenched with ice (10 g) and extracted with Et2O (6×30 mL). The combined organic extracts are washed successively with saturated NaHCO3 (2×15 mL) and water (2×10 mL), and are evaporated without heating in vacuo. The residue is dissolved in dry toluene and heated at reflux for 2 h. The resulting solution is carried forward without further isolation of the title compound.